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Compound of Interest

Compound Name: 4'-Bromopropiophenone

Cat. No.: B130284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4'-Bromopropiophenone (CAS No. 10342-83-3). The information is compiled from various

safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the

necessary control measures. This guide is intended for laboratory personnel and professionals

in the field of drug development who may handle this compound.

Hazard Identification and Classification
4'-Bromopropiophenone is classified as a hazardous chemical.[1] The primary hazards

associated with this compound are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2][3][4] It may also be harmful if swallowed.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][5]

H315: Causes skin irritation.[1][2][3][5]

H317: May cause an allergic skin reaction.[2][5]

H319: Causes serious eye irritation.[1][2][3][5]

H335: May cause respiratory irritation.[1][2][3][5]
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Signal Word: Warning[1][3][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4'-Bromopropiophenone is

provided in the table below.

Property Value

Molecular Formula C9H9BrO[2][3][6]

Molecular Weight 213.07 g/mol [2][3][5][6]

Appearance Off-white to white solid/powder[3][7]

Odor Odorless[3]

Melting Point 42 - 47 °C (107.6 - 116.6 °F)[3][5]

Boiling Point 138 - 140 °C (280.4 - 284 °F) at 14 mmHg[3][5]

Flash Point 113 °C (235.4 °F) - closed cup[5]

Water Solubility No information available

Toxicological Data
Detailed toxicological studies for 4'-Bromopropiophenone are limited. The toxicological

properties have not been fully investigated.[1] Acute toxicity information is not readily available

for oral, dermal, or inhalation routes of exposure.[3] One database cited a lowest published

lethal dose (LDLo) for the related compound 2-amino-4'-bromopropiophenone hydrochloride

as 150 mg/kg via the intravenous route in mice.[8] However, this is not directly applicable to 4'-
Bromopropiophenone.

Acute Toxicity Data

Oral No data available[3]

Dermal No data available[3]

Inhalation No data available[3]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated area.[9][10]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

protective clothing.[1][2][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin and eyes.[1][3][9]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Keep the container tightly closed.[1][3][4]

Store in a dry, cool, and well-ventilated place.[1][3][9][10]

Keep away from heat and sources of ignition.[1]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 4'-
Bromopropiophenone:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromopropiophenone.htm
https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromopropiophenone.htm
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11334769&countryCode=IE&language=en
https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA14349~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:33:48~~4-Bromopropiophenone~~
https://www.fishersci.ie/store/msds?partNumber=11334769&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11334769&countryCode=IE&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA14349~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:33:48~~4-Bromopropiophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11334769&countryCode=IE&language=en
https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b130284?utm_src=pdf-body
https://www.benchchem.com/product/b130284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][3][4]

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.[3][4][9] Recommended glove

materials include nitrile rubber.[3]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[1][3][4] For large-scale operations or in

emergencies, use a NIOSH/MSHA or European

Standard EN 136 approved respirator.[3][4]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][3]

If not breathing, give artificial respiration.[1][3]

Seek medical attention.[1][3]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[1][3] If skin irritation occurs, get

medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[1][2][3] Get medical attention.[1][3]

Ingestion

Clean mouth with water.[1][3] Do not induce

vomiting.[9] Never give anything by mouth to an

unconscious person.[2][9] Seek immediate

medical assistance.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][9][11]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and

Hydrogen halides.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][9][10]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation.[1][9] Use personal protective equipment

as required.[1][9] Evacuate personnel to safe areas.[9]
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Environmental Precautions: Do not let the chemical enter drains or waterways.[1][9]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[1]

Experimental Protocols and Workflows
Safe Handling Workflow

Preparation Handling Post-Handling

Assess Risks Review SDS Select PPE Work in Ventilated Area Don PPE Handle Compound Decontaminate Work Area Dispose of Waste Remove PPE & Wash Hands

Initial Assessment

First Aid Actions

Exposure Occurs

Identify Route of Exposure

Inhalation:
Move to fresh air

Inhalation

Skin Contact:
Wash with soap and water

Skin

Eye Contact:
Rinse with water for 15 mins

Eyes

Ingestion:
Clean mouth, do not induce vomiting

Ingestion

Seek Medical Attention

Immediately

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Immediate Area

Ensure Proper Ventilation

Don Appropriate PPE

Contain the Spill

Sweep up Solid Material

Place in Labeled Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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